Cas no 2229333-08-6 (tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229333-08-6
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 6092731
• PubChem ID: 165776943
• Update Time: 2025-06-14

tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate
• 2229333-08-6
• EN300-1901434
• tert-butyl N-[1-(5-bromothiophen-3-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C12H16BrNO3S/c1-12(2,3)17-11(16)14(4)9(6-15)8-5-10(13)18-7-8/h5-7,9H,1-4H3
• InChI Key： UWGUOYLABKDECT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229333-08-6)

The compound tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229333-08-6) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromothiophene moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate is its role as a building block in the development of heterocyclic compounds. The presence of the 5-bromothiophene group allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. This versatility aligns with the growing demand for custom synthesis and high-value intermediates in the chemical industry.

In recent years, the compound has garnered attention in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate, such as catalytic processes or solvent-free reactions. These advancements address the global push for reducing environmental impact while maintaining high yields and purity, a topic frequently searched by professionals in the field.

The pharmaceutical applications of this compound are another area of interest. Its structural motifs are found in molecules with potential biological activity, including antimicrobial and anti-inflammatory properties. As the search for novel therapeutics intensifies, intermediates like tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate are critical for accelerating drug development pipelines. This aligns with trending searches on drug discovery intermediates and medicinal chemistry.

From a technical perspective, the compound's physical and chemical properties are well-documented. It typically appears as a white to off-white crystalline solid with a defined melting point and solubility profile. These characteristics are essential for quality control and formulation in industrial settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure, ensuring compliance with regulatory standards.

The market for tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate is expanding, driven by its utility in custom chemical synthesis and research reagents. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic institutions, contract research organizations (CROs), and pharmaceutical companies. This trend reflects broader searches for high-purity intermediates and bulk chemical suppliers.

In conclusion, tert-butyl N-1-(5-bromothiophen-3-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229333-08-6) is a multifaceted compound with promising applications across multiple industries. Its synthesis, properties, and potential uses make it a subject of ongoing research and commercial interest. As the chemical and pharmaceutical sectors evolve, this compound is likely to remain a focal point for innovation and development.